Cas no 1233955-27-5 (Tert-Butyl 4-(cyclohexanecarbonylamino)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(cyclohexanecarbonylamino)piperidine-1-carboxylate
• CAS No: 1233955-27-5
• MF: C₁₇H₃₀N₂O₃
• MW: 310.431704998016
• CID: 4788616
• Update Time: 2025-06-11

Tert-Butyl 4-(cyclohexanecarbonylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(cyclohexanecarbonylamino)piperidine-1-carboxylate
• MLS006027076
• SMR004718343
• tert-butyl 4-cyclohexaneamidopiperidine-1-carboxylate
• Tert-Butyl 4-(cyclohexanecarbonylamino)piperidine-1-carboxylate

• Inchi： 1S/C17H30N2O3/c1-17(2,3)22-16(21)19-11-9-14(10-12-19)18-15(20)13-7-5-4-6-8-13/h13-14H,4-12H2,1-3H3,(H,18,20)
• InChI Key： RYEGRAFVQNEFCO-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6

Additional information on Tert-Butyl 4-(cyclohexanecarbonylamino)piperidine-1-carboxylate

Introduction to Tert-Butyl 4-(cyclohexanecarbonylamino)piperidine-1-carboxylate (CAS No: 1233955-27-5)

Tert-Butyl 4-(cyclohexanecarbonylamino)piperidine-1-carboxylate (CAS No: 1233955-27-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a tert-butyl group, a cyclohexanecarbonylamino moiety, and a piperidine ring, make it a versatile building block for designing novel therapeutic agents.

The tert-butyl group in the molecular structure contributes to the steric hindrance and lipophilicity of the compound, which can be strategically exploited to enhance drug bioavailability and target specificity. The cyclohexanecarbonylamino part introduces a rigid aromatic segment that can improve the binding affinity of the compound to biological targets. Meanwhile, the piperidine ring is a common pharmacophore in many drugs due to its ability to interact with biological receptors through hydrogen bonding and hydrophobic interactions.

In recent years, there has been growing interest in developing small-molecule inhibitors for various therapeutic targets, including kinases, proteases, and ion channels. The structural motifs present in Tert-Butyl 4-(cyclohexanecarbonylamino)piperidine-1-carboxylate make it an attractive candidate for such applications. For instance, modifications of this scaffold have been explored in the design of inhibitors targeting Bruton's tyrosine kinase (BTK), which is relevant in treating autoimmune disorders like rheumatoid arthritis and chronic lymphocytic leukemia.

Recent studies have highlighted the potential of Tert-Butyl 4-(cyclohexanecarbonylamino)piperidine-1-carboxylate as a precursor in the synthesis of novel antiviral agents. The compound's ability to undergo selective functionalization allows researchers to introduce diverse pharmacophoric groups that can interact with viral enzymes or receptors. This adaptability has been particularly valuable in the context of emerging infectious diseases, where rapid development of antiviral drugs is critical.

The pharmaceutical industry has also leveraged this compound in the development of central nervous system (CNS) therapeutics. Piperidine derivatives are known for their ability to cross the blood-brain barrier, making them suitable for treating neurological disorders. By incorporating the tert-butyl group and cyclohexanecarbonylamino moiety, researchers have been able to fine-tune the pharmacokinetic properties of these compounds, enhancing their efficacy and reducing side effects.

Moreover, advancements in computational chemistry and drug design methodologies have further expanded the utility of Tert-Butyl 4-(cyclohexanecarbonylamino)piperidine-1-carboxylate. Molecular docking studies have demonstrated its potential as a scaffold for designing molecules with high affinity for specific protein targets. These studies often involve virtual screening of large libraries of compounds to identify promising candidates for further experimental validation.

The synthesis of Tert-Butyl 4-(cyclohexanecarbonylamino)piperidine-1-carboxylate typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of high-purity starting materials and controlled reaction conditions is essential to ensure optimal yields and minimize impurities. Industrial-scale production requires stringent quality control measures to meet pharmaceutical standards.

In conclusion, Tert-Butyl 4-(cyclohexanecarbonylamino)piperidine-1-carboxylate (CAS No: 1233955-27-5) represents a significant advancement in medicinal chemistry due to its versatile structural features and broad applicability in drug discovery. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in developing novel therapeutic agents for various diseases. As research continues to evolve, this compound is expected to remain a valuable tool in pharmaceutical innovation.